Cas no 869081-01-6 (3-(3,4-dimethoxyphenyl)-8-(dimethylamino)methyl-7-hydroxy-2H-chromen-2-one)
869081-01-6 structure
Product Name:3-(3,4-dimethoxyphenyl)-8-(dimethylamino)methyl-7-hydroxy-2H-chromen-2-one
CAS No:869081-01-6
MF:C20H21NO5
MW:355.384445905685
CID:5845619
PubChem ID:5513685
Update Time:2023-11-21
3-(3,4-dimethoxyphenyl)-8-(dimethylamino)methyl-7-hydroxy-2H-chromen-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(3,4-dimethoxyphenyl)-8-[(dimethylazaniumyl)methyl]-2-oxochromen-7-olate
- 2H-1-Benzopyran-2-one, 3-(3,4-dimethoxyphenyl)-8-[(dimethylamino)methyl]-7-hydroxy-
- 3-(3,4-dimethoxyphenyl)-8-((dimethylamino)methyl)-7-hydroxy-2H-chromen-2-one
- F1862-0670
- SR-01000017919
- STL033025
- 869081-01-6
- 3-(3,4-dimethoxyphenyl)-8-[(dimethylamino)methyl]-7-hydroxychromen-2-one
- 3-(3,4-dimethoxyphenyl)-8-[(dimethylamino)methyl]-7-hydroxy-2H-chromen-2-one
- AKOS002049613
- SR-01000017919-1
- 3-(3,4-dimethoxyphenyl)-8-(dimethylamino)methyl-7-hydroxy-2H-chromen-2-one
-
- Inchi： 1S/C20H21NO5/c1-21(2)11-15-16(22)7-5-13-9-14(20(23)26-19(13)15)12-6-8-17(24-3)18(10-12)25-4/h5-10,22H,11H2,1-4H3
- InChI Key： NMXTZBYQGIXQSX-UHFFFAOYSA-N
- SMILES： C1(=O)OC2=C(CN(C)C)C(O)=CC=C2C=C1C1=CC=C(OC)C(OC)=C1
Computed Properties
- Exact Mass: 355.14197277g/mol
- Monoisotopic Mass: 355.14197277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 534
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 68.2Ų
Experimental Properties
- Density: 1.258±0.06 g/cm3(Predicted)
- Melting Point: 142-143 °C(Solv: hexane (110-54-3))
- Boiling Point: 540.6±50.0 °C(Predicted)
- pka: 6.39±0.20(Predicted)
3-(3,4-dimethoxyphenyl)-8-(dimethylamino)methyl-7-hydroxy-2H-chromen-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1862-0670-2μmol |
3-(3,4-dimethoxyphenyl)-8-[(dimethylamino)methyl]-7-hydroxy-2H-chromen-2-one |
869081-01-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1862-0670-5μmol |
3-(3,4-dimethoxyphenyl)-8-[(dimethylamino)methyl]-7-hydroxy-2H-chromen-2-one |
869081-01-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1862-0670-10μmol |
3-(3,4-dimethoxyphenyl)-8-[(dimethylamino)methyl]-7-hydroxy-2H-chromen-2-one |
869081-01-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1862-0670-1mg |
3-(3,4-dimethoxyphenyl)-8-[(dimethylamino)methyl]-7-hydroxy-2H-chromen-2-one |
869081-01-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1862-0670-2mg |
3-(3,4-dimethoxyphenyl)-8-[(dimethylamino)methyl]-7-hydroxy-2H-chromen-2-one |
869081-01-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1862-0670-3mg |
3-(3,4-dimethoxyphenyl)-8-[(dimethylamino)methyl]-7-hydroxy-2H-chromen-2-one |
869081-01-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1862-0670-4mg |
3-(3,4-dimethoxyphenyl)-8-[(dimethylamino)methyl]-7-hydroxy-2H-chromen-2-one |
869081-01-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1862-0670-5mg |
3-(3,4-dimethoxyphenyl)-8-[(dimethylamino)methyl]-7-hydroxy-2H-chromen-2-one |
869081-01-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1862-0670-10mg |
3-(3,4-dimethoxyphenyl)-8-[(dimethylamino)methyl]-7-hydroxy-2H-chromen-2-one |
869081-01-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1862-0670-15mg |
3-(3,4-dimethoxyphenyl)-8-[(dimethylamino)methyl]-7-hydroxy-2H-chromen-2-one |
869081-01-6 | 90%+ | 15mg |
$89.0 | 2023-05-17 |
3-(3,4-dimethoxyphenyl)-8-(dimethylamino)methyl-7-hydroxy-2H-chromen-2-one Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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